Cas no 2460757-22-4 (methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride)

• Product Name: methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride
• CAS No: 2460757-22-4
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• MDL: MFCD32703108
• CID: 5461746
• PubChem ID: 154853243
• Update Time: 2025-06-07

methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(triazol-1-yl)ethanamine;dihydrochloride
• Z4525811502
• methyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride
• methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride

• MDL： MFCD32703108
• Inchi： 1S/C5H10N4.2ClH/c1-6-2-4-9-5-3-7-8-9;;/h3,5-6H,2,4H2,1H3;2*1H
• InChI Key： OJZSBLDVZZYLHR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CN=N1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 75.4
• Topological Polar Surface Area: 42.7

Additional information on methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride

Introduction to Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine Dihydrochloride (CAS No. 2460757-22-4)

Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2460757-22-4, has garnered attention due to its structural similarity to certain bioactive molecules. The presence of a triazole ring and an amine functional group in its molecular framework suggests promising interactions with biological targets, making it a subject of intense research interest.

The molecular formula of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride can be represented as C₆H₁₀N₄·2HCl. This structural composition imparts specific chemical properties that are crucial for its potential role in drug development. The triazole moiety is known for its stability and ability to participate in hydrogen bonding, which is essential for binding to biological receptors. Additionally, the amine group provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.

In recent years, there has been a growing focus on the development of novel compounds that incorporate heterocyclic structures, such as triazoles, due to their wide range of biological activities. Research studies have demonstrated that triazole-containing compounds often exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The compound Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride is no exception and has been investigated for its potential applications in these areas.

One of the most compelling aspects of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride is its interaction with biological targets. The triazole ring can form stable complexes with various enzymes and receptors, which is a key factor in drug design. For instance, studies have shown that triazole derivatives can inhibit the activity of certain enzymes involved in cancer cell proliferation. This makes the compound a promising candidate for further exploration in oncology research.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for both in vitro and in vivo studies. Improved solubility facilitates better absorption and distribution within biological systems, potentially leading to more effective therapeutic outcomes. This property has made Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride a valuable tool in pharmacokinetic studies and drug formulation development.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride's behavior. Molecular docking simulations have been employed to predict how this compound interacts with specific biological targets. These simulations have provided insights into the binding affinity and mode of interaction, which are critical parameters in drug design. The results from these studies have guided researchers in optimizing the compound's structure for improved efficacy and reduced side effects.

In addition to its potential therapeutic applications, Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride has shown promise in the field of medicinal chemistry as a scaffold for developing new drugs. Its unique structural features allow for modifications that can enhance specific pharmacological properties. For example, researchers have explored the use of this compound as a precursor for synthesizing novel antimicrobial agents. The triazole ring can be functionalized to create derivatives with enhanced activity against resistant bacterial strains.

The synthesis of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. These synthetic approaches are critical for producing enough material for both preclinical and clinical studies. The development of efficient synthetic routes has been a key focus area for researchers working on this compound.

Preclinical studies have provided valuable data on the safety and efficacy of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride. Animal models have been used to assess its pharmacological effects across various disease models. These studies have revealed promising results regarding its potential as an anti-inflammatory agent and as a treatment for certain types of cancer. The findings from these preclinical trials have laid the groundwork for future clinical trials involving human subjects.

The future prospects of Methyl2-(1H-1,2,3-triazol-1-yl)ethylamine dihydrochloride are bright due to its multifaceted potential applications. Ongoing research is focused on further optimizing its structure and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process. These collaborations will leverage expertise from various fields to bring this compound closer to clinical use.

In conclusion, Methyl2-(1H-1,2,3-triazol-1-yilethylamine dihydrochloride (CAS No. 2460757-22-4) is a compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure and bioactive properties make it a valuable candidate for further exploration across various therapeutic areas. With continued research and development efforts aimed at optimizing its pharmacological profile and safety profile,Methyl2-(IH-I23-triaZol-I-IYIethYlaminediHydrochLorid holds great promise as a future therapeutic agent.